Cas no 167405-30-3 (Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)-
• CAS No: 167405-30-3
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 110932
• PubChem ID: 18936312
• Update Time: 2025-05-20

Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)-
• Ethanone, 2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)- (9CI)
• 167405-30-3
• 4-Methyl-2-trifluoroacetyloxazole
• EN300-7962044
• SCHEMBL8617106
• 2,2,2-trifluoro-1-(4-methyloxazol-2-yl)ethan-1-one
• 2,2,2-trifluoro-1-(4-methyl-1,3-oxazol-2-yl)ethan-1-one
• 2,2,2-trifluoro-1-(4-methyl-1,3-oxazol-2-yl)ethanone

• Inchi： 1S/C6H4F3NO2/c1-3-2-12-5(10-3)4(11)6(7,8)9/h2H,1H3
• InChI Key： JZQUPBRFMXXGEB-UHFFFAOYSA-N
• SMILES： FC(C(C1=NC(C)=CO1)=O)(F)F

Computed Properties

• Exact Mass: 179.01942
• Monoisotopic Mass: 179.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)-

Comprehensive Guide to Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)- (CAS No. 167405-30-3)

Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)- (CAS No. 167405-30-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoro and oxazolyl functional groups, is widely studied for its potential applications in drug discovery and advanced material synthesis. In this article, we delve into the properties, applications, and market trends of this intriguing molecule.

The molecular structure of Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)- features a trifluoroacetyl group attached to a 4-methyl-2-oxazolyl moiety. This combination imparts distinct chemical reactivity, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new therapeutic agents. The presence of fluorine atoms enhances the compound's stability and bioavailability, a feature highly sought after in modern medicinal chemistry.

One of the most compelling applications of Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)- lies in the pharmaceutical industry. With the growing demand for novel antibiotics and antiviral drugs, this compound has been explored as a precursor in the synthesis of bioactive molecules. Its ability to act as a key intermediate in the production of oxazole derivatives has positioned it as a critical component in drug development pipelines. Recent studies highlight its potential in targeting resistant bacterial strains, a hot topic in the wake of increasing antibiotic resistance.

Beyond pharmaceuticals, Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)- finds utility in agrochemical research. The agrochemical sector is constantly seeking innovative solutions to enhance crop protection and yield. This compound's derivatives have shown promise in developing new pesticides and herbicides, addressing the global challenge of sustainable agriculture. Its fluorine-rich structure contributes to improved efficacy and environmental compatibility, aligning with the industry's shift toward greener alternatives.

The material science community has also taken note of Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)-. Its incorporation into polymers and coatings has been investigated for enhancing material properties such as thermal stability and chemical resistance. With the rise of smart materials and nanotechnology, researchers are exploring its potential in creating advanced functional materials for electronics and energy storage applications.

Market trends indicate a steady growth in the demand for Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)-, driven by its versatile applications. The compound's synthesis and supply chain have become focal points for chemical manufacturers, with an emphasis on scalable and cost-effective production methods. As industries prioritize innovation, the need for high-purity intermediates like this compound is expected to rise, presenting opportunities for suppliers and researchers alike.

For those seeking detailed technical data, Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)- is typically characterized by spectroscopic techniques such as NMR and mass spectrometry. Analytical methods ensure its purity and consistency, which are critical for research and industrial applications. Safety data sheets (SDS) provide essential handling guidelines, emphasizing proper storage and usage to maintain integrity.

In conclusion, Ethanone,2,2,2-trifluoro-1-(4-methyl-2-oxazolyl)- (CAS No. 167405-30-3) stands out as a multifaceted compound with significant potential across diverse sectors. Its role in pharmaceuticals, agrochemicals, and material science underscores its importance in contemporary research and industry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.